Cas no 67988-31-2 (Phenol, 2,6-bis[[2-hydroxy-3-[(2-hydroxyphenyl)methyl]phenyl]methyl]-)

• Product Name: Phenol, 2,6-bis[[2-hydroxy-3-[(2-hydroxyphenyl)methyl]phenyl]methyl]-
• CAS No: 67988-31-2
• MF: C₃₄H₃₀O₅
• MW: 518.599009990692
• CID: 393844
• PubChem ID: 71374697
• Update Time: 2025-04-19

Phenol, 2,6-bis[[2-hydroxy-3-[(2-hydroxyphenyl)methyl]phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-bis[[2-hydroxy-3-[(2-hydroxyphenyl)methyl]phenyl]methyl]-
• 2-[[2-hydroxy-3-[[2-hydroxy-3-[(2-hydroxyphenyl)methyl]phenyl]methyl]phenyl]methyl]-6-[(2-hydroxyphenyl)methyl]phenol
• DTXSID80797466
• 67988-31-2
• 2,2'-{(2-Hydroxy-1,3-phenylene)bis[methylene(2-hydroxy-3,1-phenylene)methylene]}diphenol

• Inchi： 1S/C34H30O5/c35-30-16-3-1-8-22(30)18-24-10-5-12-26(32(24)37)20-28-14-7-15-29(34(28)39)21-27-13-6-11-25(33(27)38)19-23-9-2-4-17-31(23)36/h1-17,35-39H,18-21H2
• InChI Key： RAQFVTJMFRKDAL-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CC1C=CC=C(CC2C=CC=CC=2O)C=1O)CC1C=CC=C(CC2C=CC=CC=2O)C=1O

Computed Properties

• Exact Mass: 518.2094
• Monoisotopic Mass: 518.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 101.15